Cas no 6472-69-1 (Benzoyl chloride, 3,3'-carbonylbis-)

• Product Name: Benzoyl chloride, 3,3'-carbonylbis-
• CAS No: 6472-69-1
• MF: C₁₅H₈Cl₂O₃
• MW: 307.128222465515
• CID: 417595
• PubChem ID: 12260291
• Update Time: 2025-04-19

Benzoyl chloride, 3,3'-carbonylbis- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3,3'-carbonylbis-
• 3-(3-carbonochloridoylbenzoyl)benzoyl chloride
• SCHEMBL4349236
• DTXSID00482847
• 6472-69-1

• Inchi： 1S/C15H8Cl2O3/c16-14(19)11-5-1-3-9(7-11)13(18)10-4-2-6-12(8-10)15(17)20/h1-8H
• InChI Key： RDFXKHUFUZUURT-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)C(C1C=CC=C(C(=O)Cl)C=1)=O)=O

Computed Properties

• Exact Mass: 305.98514
• Monoisotopic Mass: 305.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones